Cas no 18102-22-2 (Benzene,1-(chloromethyl)-2,5-dimethyl-3-nitro-)

• Product Name: Benzene,1-(chloromethyl)-2,5-dimethyl-3-nitro-
• CAS No: 18102-22-2
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 136417
• PubChem ID: 15618598
• Update Time: 2025-05-26

Benzene,1-(chloromethyl)-2,5-dimethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(chloromethyl)-2,5-dimethyl-3-nitro-
• 1-(Chloromethyl)-2,5-dimethyl-3-nitrobenzene
• 1-(CHLOROMETHYL)-2,5-DIMETHYL-3-NITRO-BENZENE
• 1-chloromethyl-2,5-dimethyl-3-nitro-benzene
• 2,5-dimethyl-3-nitrobenzyl chloride
• 2,5-dimethyl-3-nitrobenzyl-chloride
• 3-Chloromethyl-2,5-dimethylnitrobenzol
• 6-Chlormethyl-2-nitro-p-xylol
• AG-E-31103
• AGN-PC-00PZ28
• CTK4D7780
• I14-37743
• SureCN5200633
• SCHEMBL5200633
• DTXSID40575808
• 18102-22-2
• AKOS015911596
• SWQXXMKOWPDMLW-UHFFFAOYSA-N

• Inchi： 1S/C9H10ClNO2/c1-6-3-8(5-10)7(2)9(4-6)11(12)13/h3-4H,5H2,1-2H3
• InChI Key： SWQXXMKOWPDMLW-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C)C=C(C=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.0401
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Benzene,1-(chloromethyl)-2,5-dimethyl-3-nitro-

1-(Chloromethyl)-2,5-Dimethyl-3-Nitrobenzene (CAS No. 18102-22-2): An Overview of Its Properties, Applications, and Recent Research

1-(Chloromethyl)-2,5-dimethyl-3-nitrobenzene (CAS No. 18102-22-2) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound features a benzene ring substituted with a chloromethyl group, two methyl groups, and a nitro group, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chloromethyl group in 1-(Chloromethyl)-2,5-dimethyl-3-nitrobenzene is particularly reactive and can undergo various chemical transformations such as nucleophilic substitution reactions. This reactivity makes it an excellent starting material for the synthesis of complex molecules with diverse functional groups. The presence of the nitro group further enhances its utility by providing an electron-withdrawing effect that can influence the reactivity and stability of the molecule.

In recent years, 1-(Chloromethyl)-2,5-dimethyl-3-nitrobenzene has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a precursor in the synthesis of anti-cancer agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of novel derivatives from 1-(Chloromethyl)-2,5-dimethyl-3-nitrobenzene that exhibited potent anti-tumor activity against various cancer cell lines. These derivatives were found to inhibit key signaling pathways involved in cancer progression, making them promising candidates for further preclinical and clinical evaluation.

Beyond its applications in medicinal chemistry, 1-(Chloromethyl)-2,5-dimethyl-3-nitrobenzene has also been explored for its potential use in materials science. Researchers at the University of California, Berkeley, have investigated the use of this compound as a building block for the synthesis of advanced polymers with unique optical and electronic properties. A study published in Advanced Materials in 2020 demonstrated that polymers derived from 1-(Chloromethyl)-2,5-dimethyl-3-nitrobenzene exhibited excellent photoluminescence and conductivity, making them suitable for applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The synthetic versatility of 1-(Chloromethyl)-2,5-dimethyl-3-nitrobenzene is further highlighted by its use in the development of new catalysts and ligands. A recent study published in Catalysis Science & Technology described the synthesis of a novel palladium complex using 1-(Chloromethyl)-2,5-dimethyl-3-nitrobenzene as a ligand precursor. This complex demonstrated high catalytic activity and selectivity in cross-coupling reactions, which are crucial for the synthesis of fine chemicals and pharmaceutical intermediates.

In addition to its synthetic applications, 1-(Chloromethyl)-2,5-dimethyl-3-nitrobenzene has been studied for its environmental impact. A study published in Environmental Science & Technology in 2019 investigated the biodegradability and toxicity of this compound. The results indicated that while 1-(Chloromethyl)-2,5-dimethyl-3-nitrobenzene is not readily biodegradable under standard conditions, it does not exhibit significant toxicity to aquatic organisms at environmentally relevant concentrations. This finding is crucial for ensuring the safe handling and disposal of this compound in industrial settings.

The safety profile of 1-(Chloromethyl)-2,5-dimethyl-3-nitrobenzene is another important aspect to consider. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound in laboratory settings.

In conclusion, 1-(Chloromethyl)-2,5-dimethyl-3-nitrobenzene (CAS No. 18102-22-2) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and catalysis. Its unique molecular structure and reactivity make it an invaluable intermediate for the development of new drugs, advanced materials, and efficient catalysts. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.